Cas no 1804264-34-3 (Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate
• CAS No: 1804264-34-3
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4957492
• Update Time: 2025-07-21

Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-2-17-12(16)9-4-3-8(14)7-10(9)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： XPSSDHHMWVGMRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C=1)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate

Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1804264-34-3): A Comprehensive Overview

Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1804264-34-3) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique molecular structure that has garnered attention for its potential applications. This compound, characterized by its chlorinated aromatic and aliphatic moieties, has been the subject of extensive studies due to its structural versatility and functional properties.

The molecular formula of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate can be represented as C₁₁H₁₁Cl₂O₄, indicating a complex arrangement of carbon, hydrogen, chlorine, and oxygen atoms. This composition not only contributes to its distinct chemical behavior but also opens up numerous possibilities for its use in synthetic chemistry and drug development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with chlorinated aromatic backbones due to their enhanced bioavailability and metabolic stability. Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate fits well within this category, as the presence of chlorine atoms can influence its interactions with biological targets, potentially making it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate is its role as a building block in organic synthesis. The benzoate moiety provides a versatile platform for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have explored its use in the preparation of novel heterocyclic compounds, which are known for their diverse biological activities.

Recent studies have highlighted the potential of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate in the development of agrochemicals. The compound's structural features make it an excellent candidate for designing molecules that can interact with biological receptors in pests and weeds. This application is particularly relevant in the context of sustainable agriculture, where there is a growing demand for environmentally friendly solutions.

The synthesis of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the esterification of 4-chlorobenzoic acid with 3-chloropropionic acid derivatives, followed by purification steps such as recrystallization or column chromatography. These processes highlight the compound's importance in industrial-scale chemical production.

In addition to its synthetic utility, Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate has been investigated for its potential role in material science. The compound's ability to form stable complexes with metal ions has led to explorations in catalysis and polymer chemistry. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

The pharmacological properties of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate are another area of active research. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Such findings are particularly exciting given the increasing prevalence of inflammatory diseases worldwide. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The regulatory landscape surrounding the use of Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate is also an important consideration. While it is not classified as a hazardous or controlled substance, compliance with safety protocols during handling and storage is essential to ensure workplace safety and environmental protection. Manufacturers and researchers must adhere to guidelines set forth by regulatory agencies to minimize risks associated with chemical exposure.

In conclusion, Ethyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1804264-34-3) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structure and functional properties make it a valuable asset in pharmaceutical development, agrochemical design, and material science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.